![molecular formula C9H12O4 B2883885 1-Methylspiro[2-oxabicyclo[2.1.1]hexane-3,3'-oxetane]-4-carboxylic acid CAS No. 2490375-78-3](/img/structure/B2883885.png)
1-Methylspiro[2-oxabicyclo[2.1.1]hexane-3,3'-oxetane]-4-carboxylic acid
Description
Synthesis Analysis
The synthesis of compounds similar to “1-Methylspiro[2-oxabicyclo[2.1.1]hexane-3,3’-oxetane]-4-carboxylic acid” has been achieved through the use of photochemistry to access new building blocks via [2 + 2] cycloaddition . This strategy has been used to develop new 1,2-disubstituted bicyclo[2.1.1]hexane modules .Molecular Structure Analysis
The InChI code for a similar compound, 2-oxabicyclo[2.1.1]hexane-4-carboxylic acid, is 1S/C6H8O3/c7-5(8)6-1-4(2-6)9-3-6/h4H,1-3H2,(H,7,8) . This suggests that the molecular structure of “1-Methylspiro[2-oxabicyclo[2.1.1]hexane-3,3’-oxetane]-4-carboxylic acid” would be similar, with an additional methyl group attached .Chemical Reactions Analysis
While specific chemical reactions involving “1-Methylspiro[2-oxabicyclo[2.1.1]hexane-3,3’-oxetane]-4-carboxylic acid” are not available, research has shown that bicyclo[2.1.1]hexanes can be readily derivatized with numerous transformations .Safety and Hazards
The safety information for a similar compound, 2-oxabicyclo[2.1.1]hexane-4-carboxylic acid, includes hazard statements H315-H318-H335 and precautionary statements P261-P264-P271-P280-P302+P352-P304+P340-P305+P351+P338-P310-P332+P313-P362-P403+P233-P405-P501 . This suggests that “1-Methylspiro[2-oxabicyclo[2.1.1]hexane-3,3’-oxetane]-4-carboxylic acid” may have similar hazards and precautions.
Future Directions
The future directions for “1-Methylspiro[2-oxabicyclo[2.1.1]hexane-3,3’-oxetane]-4-carboxylic acid” and similar compounds involve further exploration of their potential as bioisosteres in bioactive compounds . The development of new 1,2-disubstituted bicyclo[2.1.1]hexane modules opens up new opportunities for molecular design .
properties
IUPAC Name |
1-methylspiro[2-oxabicyclo[2.1.1]hexane-3,3'-oxetane]-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O4/c1-7-2-8(3-7,6(10)11)9(13-7)4-12-5-9/h2-5H2,1H3,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MNOXUAFRAYIXQH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CC(C1)(C3(O2)COC3)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Amino-1-benzyl-5-[2-(3,4-dimethoxy-phenyl)-ethylamino]-1H-pyrimidine-2,4-dione](/img/structure/B2883804.png)
![N-(3-carbamoyl-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-phenylquinoline-4-carboxamide](/img/structure/B2883813.png)
![N-[2-[Benzyl(ethyl)amino]-2-oxoethyl]prop-2-enamide](/img/structure/B2883814.png)
![[2-(6-Cyclopropylpyrimidin-4-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-[1-(2-methoxyphenyl)cyclopropyl]methanone](/img/structure/B2883817.png)
![4-(3-piperidin-1-ylpyrazin-2-yl)-N-[3-(trifluoromethyl)benzyl]benzamide](/img/structure/B2883822.png)
